Cas no 428850-44-6 (N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide)

• Product Name: N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide
• CAS No: 428850-44-6
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5474947
• Update Time: 2025-06-13

N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-N'-(3-methoxypropyl)ethanediamide
• Ethanediamide, N1-(2,4-dimethylphenyl)-N2-(3-methoxypropyl)-
• N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide

• Inchi： 1S/C14H20N2O3/c1-10-5-6-12(11(2)9-10)16-14(18)13(17)15-7-4-8-19-3/h5-6,9H,4,7-8H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： BFLSWNRPFXENBH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)C(NCCCOC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide

Professional Introduction to N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide (CAS No. 428850-44-6)

N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide, a compound with the chemical identifier CAS No. 428850-44-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The molecular structure of this diamide derivative integrates a phenyl ring substituted with two methyl groups at the 2 and 4 positions, coupled with an ethylene diamine backbone modified with a propyl group bearing a methoxy substituent at the third carbon atom. This specific configuration imparts distinct chemical and biological properties that make it a promising candidate for further investigation.

The synthesis of N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the 2,4-dimethylphenylamine precursor, which is then subjected to reductive amination or similar reactions to introduce the propyl chain with a methoxy group. The subsequent formation of the ethanediamide linkage requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve these objectives. The precision required in these synthetic steps underscores the compound's complexity and the sophistication of its preparation.

In recent years, N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide has been explored for its pharmacological properties, particularly in the context of enzyme inhibition and receptor binding studies. Its molecular framework suggests potential interactions with various biological targets, making it an attractive scaffold for medicinal chemists. For instance, the phenyl ring and its substituents can modulate hydrophobic interactions, while the amide groups provide opportunities for hydrogen bonding and ionic interactions with biological molecules. These features are crucial for designing molecules that can effectively modulate biological pathways.

Current research in this area has focused on evaluating the compound's efficacy as an inhibitor of specific enzymes implicated in diseases such as cancer and inflammation. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes like cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, modifications to the propyl chain have shown promise in enhancing binding affinity to target proteins without compromising selectivity. These findings highlight the compound's potential as a lead molecule for further drug development.

The structural diversity inherent in N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide also makes it a valuable tool for computational chemistry and molecular modeling studies. By leveraging computational methods, researchers can predict how different structural modifications will affect the compound's biological activity. This approach allows for rapid screening of potential analogs and optimization of pharmacokinetic properties such as solubility, permeability, and metabolic stability. Such simulations are increasingly integral to modern drug discovery pipelines, enabling more efficient use of experimental resources.

Another exciting aspect of this compound is its potential application in materials science beyond pharmaceuticals. The unique combination of aromaticity provided by the phenyl ring and functional groups along the ethylene diamine backbone makes it suitable for use as an intermediate in polymer synthesis or as a ligand in catalytic systems. For example, it could be employed to design novel polymers with tailored mechanical properties or to develop metal-organic frameworks (MOFs) with specific adsorption capabilities. These applications underscore the versatility of N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide and its broad utility across multiple scientific disciplines.

As research continues to unfold, N'-(2,4-dimethylphenyl)-N-(3-methoxypropyl)ethanediamide is poised to play an increasingly important role in both academic and industrial settings. Its unique structural features offer a rich foundation for innovation in drug design and material science, making it a compound worthy of sustained investigation. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential to fully realize its potential applications. By combining experimental expertise with advanced computational tools, researchers can unlock new possibilities for this versatile molecule.